2-(Aminomethyl)benzamide

• IUPAC Name: 2-(aminomethyl)benzamide
• InChI: InChI=1S/C8H10N2O/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4H,5,9H2,(H2,10,11)
• InChI Key: VZOQYVHEWHJIBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)C(=O)N
• Molecular Formula: C8H10N2O
• DSSTOX Substance ID: DTXSID50623940
• Molecular Weight: 150.18 g/mol
• CAS No.: 63056-17-7

Description

2-(Aminomethyl)benzamide is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antipsychotic Agent Development

2-(Aminomethyl)benzamide derivatives have been investigated for their potential as antipsychotic agents. For instance, 2-phenyl-4-(aminomethyl)imidazoles, which are analogs of dopamine D2 selective benzamide antipsychotics, have shown promising results in binding studies related to dopamine D2 receptors (Thurkauf et al., 1995).

Neuroleptic Activity

Benzamides, including derivatives of this compound, have been synthesized and tested for neuroleptic activity. These compounds have shown inhibitory effects on stereotyped behavior in rats, indicating potential for the treatment of psychosis (Iwanami et al., 1981).

Antiarrhythmic Properties

Benzamide derivatives with this compound structures have been evaluated for oral antiarrhythmic activity. Compounds like N-(2-piperidylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide acetate have shown potential as antiarrhythmic drugs, leading to clinical trials (Banitt et al., 1977).

Ebola and Marburg Virus Infections Treatment

Research has identified 4-(aminomethyl)benzamide-based inhibitors effective against Ebola and Marburg virus entries. These compounds have demonstrated good metabolic stability and potential for development as therapeutic agents (Gaisina et al., 2020).

Anticancer Agent Development

4-(Arylaminomethyl)benzamide derivatives have been studied as potential anticancer agents, particularly as tyrosine kinase inhibitors. Some of these compounds have shown potent inhibitory activity against receptor tyrosine kinases, indicating their potential in cancer treatment (Kalinichenko et al., 2019).

Melanoma Imaging and Therapy

Benzamide derivatives, including those related to this compound, have been utilized in imaging melanoma and melanoma metastases. These compounds have shown potential as imaging agents and transporters for cytostatic agents (Oltmanns et al., 2009).

Vascular Endothelial Growth Factor Receptor-2 Inhibition

Substituted benzamides have been identified as potent inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), demonstrating effectiveness in lung and colon carcinoma xenograft models (Borzilleri et al., 2006).

Histone Deacetylase Inhibition

New benzamide derivatives have been synthesized and tested for their inhibitory activity against histone deacetylase, indicating their potential in antitumor activity (Suzuki et al., 1999).

Antispasmodic and Antihypoxic Properties

Benzamides, including N-substituted benzamides, have been studied for their antispasmodic and antihypoxic properties. These studies have provided insights into the pharmacological activity of benzamides (Bakibaev et al., 1994).

Mechanism of Action

Target of Action

Benzamide derivatives have been widely used in medical, industrial, biological, and potential drug industries . They have shown a broad range of biological activities, including anticancer, antimicrobial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory effects .

Mode of Action

It’s known that benzamide derivatives can interact with various targets, leading to a wide range of biological effects . For instance, some benzamide derivatives have shown to exhibit effective metal chelate activity , which could be one of the mechanisms through which they exert their biological effects.

Biochemical Pathways

Given the broad range of biological activities exhibited by benzamide derivatives, it can be inferred that these compounds likely interact with multiple biochemical pathways .

Result of Action

Benzamide derivatives have been reported to exhibit a wide range of biological activities, including anticancer, antimicrobial, antibacterial, anti-fungal, anti-hsv, antioxidant, analgesic, and anti-inflammatory effects . These effects suggest that 2-(Aminomethyl)benzamide could potentially influence a variety of molecular and cellular processes.

Safety and Hazards

Safety data sheets suggest that 2-(Aminomethyl)benzamide may be harmful if swallowed and is suspected of causing genetic defects. It is advised to avoid contact with skin, eyes, or clothing, and to avoid ingestion and inhalation.

Future Directions

Given the wide range of applications and the potential biological activities of benzamides, future research could focus on conducting in vivo biochemical tests of effective amides. This could lead to the development of new therapeutic agents and applications in different fields.

Biochemical Analysis

Biochemical Properties

2-(Aminomethyl)benzamide plays a significant role in various biochemical reactions. It is known to interact with several enzymes and proteins, influencing their activity and function. One notable interaction is with histone deacetylases, where this compound acts as a zinc-binding group, inhibiting the enzyme’s activity . This inhibition can lead to changes in gene expression by altering the acetylation status of histones, thereby impacting chromatin structure and gene transcription.

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, by inhibiting histone deacetylases, this compound can induce cell cycle arrest and apoptosis in cancer cells . This makes it a promising candidate for anticancer therapies.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism is the inhibition of histone deacetylases, which involves the binding of the compound to the enzyme’s active site. This binding prevents the deacetylation of histones, leading to an open chromatin structure and increased gene transcription .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound in laboratory settings are crucial for understanding its long-term effects on cellular function. Studies have shown that the compound remains stable under various conditions, maintaining its activity over extended periods . Prolonged exposure to certain environmental factors, such as light and temperature, can lead to its degradation, reducing its efficacy.

In vitro and in vivo studies have demonstrated that this compound can have long-term effects on cellular function, including sustained inhibition of histone deacetylases and prolonged changes in gene expression . These findings underscore the importance of considering temporal effects when using this compound in research.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to effectively inhibit histone deacetylases and induce apoptosis in cancer cells without causing significant toxicity . At higher doses, this compound can exhibit toxic effects, including liver and kidney damage, highlighting the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One key pathway is its role in the regulation of histone acetylation, where it inhibits histone deacetylases, leading to changes in chromatin structure and gene expression . This pathway is critical for understanding the compound’s impact on cellular function and its potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for understanding its biological effects. The compound is known to interact with specific transporters and binding proteins, facilitating its uptake and distribution within cells . Once inside the cell, this compound can accumulate in specific compartments, such as the nucleus, where it exerts its effects on histone deacetylases and gene expression.

Subcellular Localization

The subcellular localization of this compound is a key factor in its activity and function. The compound is primarily localized in the nucleus, where it interacts with histone deacetylases and other nuclear proteins . This localization is facilitated by specific targeting signals and post-translational modifications that direct this compound to the nucleus.

Synthesis routes and methods

Procedure details

Weighed into a 50 ml round-bottomed flask were 25 mg (50 μmol) of N-(4-((2-amino-9H-purin-6-yloxy)methyl)benzyl)-4-((2,2,2-trifluoroacetamido)methyl)benzamide. 10 ml of methanol, 2 ml of an aqueous solution saturated with Na2CO3 and 4 ml of water were added. It was left stirring overnight at ambient temperature. The deprotection was monitored by HPLC on a Merck Lichrospher RP °18, 5 μm, 125×4.6 column with a gradient of acetonitrile in water containing 0.2% of trifluoroacetic acid.